Cas no 1229627-19-3 (1-(2-Methylpropanoyl)azetidine-3-carboxylic acid)

• Product Name: 1-(2-Methylpropanoyl)azetidine-3-carboxylic acid
• CAS No: 1229627-19-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 4689712
• PubChem ID: 64253316
• Update Time: 2024-03-01

1-(2-Methylpropanoyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropanoyl)azetidine-3-carboxylic acid
• 1-Isobutyryl-azetidine-3-carboxylic acid
• 1-(2-Methylpropanoyl)azetidine-3-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-5(2)7(10)9-3-6(4-9)8(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： HLGCTGZBJCWEFL-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 0.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 358.3±35.0 °C at 760 mmHg
• Flash Point: 170.5±25.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(2-Methylpropanoyl)azetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids